BE“GHE Validation & Comparative

Check Availability & Pricing

Emavusertib Mesylate: A Comparative Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Emavusertib Mesylate
CAS No.: 2376399-40-3
Cat. No.: B15610265
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Emavusertib Mesylate with alternative
therapies, supported by experimental data. The information is intended to aid in the evaluation
of Emavusertib's performance and its potential applications in a research and drug
development context.

Introduction to Emavusertib Mesylate

Emavusertib (CA-4948) is an orally bioavailable small molecule that acts as a potent and
reversible inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and FMS-like
Tyrosine Kinase 3 (FLT3)[1]. IRAK4 is a critical component of the Toll-like receptor (TLR) and
Interleukin-1 receptor (IL-1R) signaling pathways, which, when dysregulated, can contribute to
the pathogenesis of various cancers by promoting inflammation and tumor cell survival[2][3].
The oncogenic long form of IRAK4 has been found to be overexpressed in acute myeloid
leukemia (AML) and myelodysplastic syndromes (MDS), particularly in cases with spliceosome
mutations such as SF3B1 and U2AF1[3]. Emavusertib's mechanism of action involves blocking
the IRAK4-mediated activation of NF-kB, a key transcription factor for pro-inflammatory
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cytokines and cell survival signals[1][2]. Additionally, its inhibitory activity against FLT3 makes it
a promising therapeutic agent for AML with FLT3 mutations][3].

Quantitative Data Summary

The following tables summarize the key preclinical and clinical data for Emavusertib and its

comparators.

Table 1: Preclinical Activity of Emavusertib
Parameter Value Cell Lines/Context Reference
IRAK4 IC50 57 nM Biochemical Assay [4]

FLT3-mutated AML
FLT3 IC50 58-200 M _ [5]
cell lines
o >500-fold for IRAK4 ) )
Selectivity Biochemical Assay [4]

over IRAK1

Inhibition of Cytokine <250 nM (TNF-a, IL- TLR-Stimulated THP-

4
Release (IC50) 1B, IL-6, IL-8) 1 Cells ]

Mouse xenograft
_ . Tumor growth
In Vivo Efficacy models of ABC [4]

inhibition
DLBCL and AML

Table 2: Clinical Trial Results for Emavusertib (TakeAim
Leukemia Study - Monotherapy)
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o Patient Response Key
Indication . T Reference
Population Rate Findings
Responses
41% (7/17) observed in
Objective patients
Relapsed/Ref  FLT3 )
) 17 Response (4 previously [6]
ractory AML mutation i
CR,1CRh,2 treated with
MLFS) FLT3
inhibitors.
20% (5/25) Rapid
Spliceosome Objective responses,
Relapsed/Ref  (SF3B1 or o5 Response (2 with most 6]
ractory AML U2AF1) CR, 2 occurring
mutation CRIi/CRh, 1 after the first
MLFS) cycle.
Spliceosome One patient
High-Risk (SF3B1 or 57% Marrow proceeded to 7]
MDS U2AF1) CR stem cell
mutation transplant.

CR: Complete Remission, CRh: Complete Remission with partial hematologic recovery, CRi:

Complete Remission with incomplete hematologic recovery, MLFS: Morphologic Leukemia-

Free State, mCR: marrow Complete Remission.

Table 3: Clinical Trial Results for Emavusertib in
Combination Therapy (TakeAim Lymphoma Study)
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L Combinatio N Response Key
Indication T Reference
n (evaluable) Rate Findings
Responses
Relapsed/Ref 44% (4/9) seenin
ractory Non- Emavusertib Objective patients who 8]
Hodgkin's + Ibrutinib Response (2 had failed
Lymphoma CR, 2 PR) prior ibrutinib

therapy.

CR: Complete Remission, PR: Partial Response.

Table 4: Comparative Clinical Data for Ibrutinib in B-Cell

i ies witl y .

L Response Key
Indication Treatment N T Reference
Rate Findings
Significant
Waldenstrom' improvement
S in
Macroglobuli Ibrutinib + 25 76% (PR or progression- 6]
nemia Rituximab better) free survival
(MYD88 compared to
mutated) placebo +
rituximab.
Relapsed/Ref .
Higher
ractory ABC-
response rate
DLBCL o )
Ibrutinib 5 80% in the double-  [9]
(MYDS88 and
mutant
CD79B .
population.
mutated)

ABC-DLBCL: Activated B-Cell-like Diffuse Large B-Cell Lymphoma, PR: Partial Response.
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Table 5: Comparative Clinical Data for Venetoclax in AML

ith Soli :

N
L (spliceoso Response Key
Indication Treatment T Reference
me Rate (CRc) Findings
mutated)
Outcomes
Newly o
) were similar
Diagnosed )
) Venetoclax + to patients
AML (unfit for o 39 79% ) [10]
) ) Azacitidine without
intensive _
spliceosome
chemo) )
mutations.

CRc: Composite Complete Response.

Signaling Pathway Diagrams

The following diagrams illustrate the mechanisms of action for Emavusertib and its

comparators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

